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Compound of Interest

Compound Name: (-)-cis-Permethrin

Cat. No.: B1218469

Essential Safety and Handling Guide for (-)-cis-
Permethrin

This guide provides crucial safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for handling (-)-cis-Permethrin in a laboratory
setting. Adherence to these guidelines is essential for minimizing exposure risk and ensuring a
safe research environment.

Hazard Identification and Quantitative Data

(-)-cis-Permethrin is a synthetic pyrethroid insecticide. It is classified as harmful if swallowed
or inhaled and may cause an allergic skin reaction.[1][2] It is also very toxic to aquatic life with
long-lasting effects.[1][3] The cis-isomer is noted to be considerably more toxic than the trans-
iIsomer.[4] Exposure can lead to symptoms such as headache, dizziness, fatigue, excessive
salivation, and muscle weakness.
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Property Data Reference

3-(2,2-dichloroethenyl)-2,2-
) dimethyl-
Chemical Name . _
cyclopropanecarboxylic acid,

(3-phenoxyphenyl)methyl ester

Amber liquid with an aromatic
Appearance solvent odor (for mixtures);

Solid (for pure cis-Permethrin)

224 mg/kg (for cis-Permethrin);
Acute Oral LD50 (rat) 1,030 mg/kg (for cis/trans

mixture)

) >2000 mg/kg (for cis/trans
Acute Dermal LD50 (rabbit) )
mixture)

25.7 mg/L (4 hr) (for cis/trans
Inhalation LC50 (rat) mixture); 1.5 mg/l (ATE for cis-

Permethrin)

Melting Point 63 °C (for cis-Permethrin)

Boiling Point 290 °C (for cis-Permethrin)

No specific occupational
exposure limits have been
established for Permethrin.
The FAO/WHO established an
acceptable daily intake of 0.05
mg/kg bw in 1987.

Occupational Exposure Limits

Personal Protective Equipment (PPE)

The use of appropriate PPE is the primary defense against exposure. All PPE should be
inspected before use to ensure it is clean and free of defects.
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PPE Category Specifications

Chemical-resistant gloves are mandatory. ¢
Recommended Materials: Silver Shield®/4H®,
Viton, Barrier®, Neoprene, or PVC (10-20 mil

) thickness for better resistance). Nitrile rubber

Hand Protection _

gloves are also commonly used. ¢ Practice:
Wash the outside of gloves before removing
them. Dispose of single-use gloves immediately

after contamination is suspected.

Safety glasses with side shields, chemical
Eye & Face Protection goggles, or a face shield are required to protect

against splashes or aerosols.

 Lab Coat/Coveralls: Wear a lab coat or
chemical-resistant coveralls buttoned to the
neck and wrist. « Apron: For mixing, decanting,
or when there is a significant splash risk, wear a
Body Protection chemical-resistant apron over the lab coat or
coveralls. « Footwear: Closed-toe shoes are
required for all laboratory work. For larger-scale
work or spill response, use chemical-resistant

boots with pant legs worn outside the boots.

« Engineering Controls: Handle (-)-cis-
Permethrin in a properly functioning laboratory
chemical fume hood to minimize inhalation
exposure. » Respirator: If engineering controls
Respiratory Protection are insufficient or during a large spill, a full-
facepiece air-purifying respirator (APR) with
organic vapor cartridges and P100 prefilters
should be used. For firefighting, a self-contained

breathing apparatus (SCBA) is necessary.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for safely handling (-)-cis-Permethrin in a
laboratory environment.
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Pre-Handling Preparations

Risk Assessment: Review the Safety Data Sheet (SDS) and understand the specific
hazards.

Designate Work Area: If possible, designate a specific area within a chemical fume hood for
handling highly toxic chemicals.

Assemble PPE: Gather all necessary PPE as specified in the table above.

Verify Safety Equipment: Ensure an eyewash station, safety shower, and appropriate spill
cleanup materials are readily accessible.

Work with a Buddy: Never work alone when handling highly toxic materials.

. During Handling

Use Engineering Controls: All work with (-)-cis-Permethrin that may generate dust or
aerosols must be conducted in a chemical fume hood.

Avoid Contamination: Keep containers tightly closed when not in use. Avoid contact with
skin, eyes, and clothing. Do not eat, drink, or smoke in the work area.

Safe Transfer: When transferring liquids, keep containers below eye level to prevent
splashes to the face.

[ll. Post-Handling Procedures

Decontamination: Clean the designated work area after each procedure.

PPE Removal: Remove PPE immediately after handling the product. Wash the outside of
gloves before removing them. Remove clothing immediately if the pesticide gets inside.
Contaminated work clothing should not be allowed out of the workplace.

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after
handling and before eating, drinking, or leaving the lab.
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o Storage: Store (-)-cis-Permethrin in its original, clearly labeled container in a cool, dry, and
well-ventilated place, away from excessive heat or fire. Store locked up.

Emergency and Disposal Plans
I. Spill Response Protocol
e Minor Spill:

o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb liquid spills with an inert material like dry sand, earth, or
pet litter.

o For solid spills, gently moisten the material or use a HEPA-filter vacuum to avoid
generating dust.

o Sweep or scoop the absorbed material into a suitable, labeled container for hazardous
waste disposal.

o Clean the spill area with a strong detergent and water, and collect the cleaning materials
for disposal.

e Major Spill:
o Evacuate the area and alert emergency responders.

o Isolate the spill area. For a liquid spill, the recommended isolation distance is 50 meters
(150 feet).

o Prevent the spill from entering drains, sewers, or water bodies. Contain the liquid by diking
the area if necessary.

II. Disposal Plan Pesticide wastes are considered toxic and hazardous.

e Product Disposal: Unused or excess (-)-cis-Permethrin must be disposed of as hazardous
waste. Do not dispose of it in drains or sewers.
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o Container Disposal: Do not reuse empty containers. Triple rinse or pressure rinse the
container, adding the rinsate to the application mixture or holding it for later disposal.
Puncture the container to prevent reuse and dispose of it at an authorized landfill or via a
recycling program like ACRC.

e Regulatory Compliance: All waste disposal must be conducted in strict accordance with
local, state, and federal regulations. Contact your institution's Environmental Health and
Safety (EHS) department, State Pesticide or Environmental Control Agency, or the EPA for
specific guidance.

Mandatory Visualization
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1. Preparation

Risk Assessment
(Review SDS)

Verify Engineering Controls
(Fume Hood, Eyewash)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Handlin
A/ ¢

Handle in Fume Hood

Perform Experiment

Spill or Exposure

Keep Containers Closed Event

Execute Emergency Plan
(Spill Response / First Aid)

3. Post-‘;landling

Decontaminate Work Area

A\

Remove & Segregate PPE

A\

Wash Hands Thoroughly

4. Waste M‘;anagement

Segregate Hazardous Waste
(Solid, Liquid, Sharps)

Triple-Rinse Containers

Dispose via EHS Protocol

Workflow for Safe Handling of (-)-cis-Permethrin

Click to download full resolution via product page

Caption: Workflow for the safe handling of (-)-cis-Permethrin from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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